Cas no 38957-79-8 (Cyclodecane-1,6-dione)

Cyclodecane-1,6-dione structure
Cyclodecane-1,6-dione structure
Product Name:Cyclodecane-1,6-dione
CAS No:38957-79-8
MF:C13H15FN2O7
MW:330.265807390213
CID:924086
PubChem ID:287111
Update Time:2025-04-19

Cyclodecane-1,6-dione Chemical and Physical Properties

Names and Identifiers

    • Cyclodecane-1,6-dione
    • 1-(2,3-di-O-acetyl-5-deoxy-5-fluoropentofuranosyl)pyrimidine-2,4(1H,3H)-dione
    • NSC146515
    • 38957-79-8
    • DTXSID80959805
    • 1-(2,3-Di-O-acetyl-5-deoxy-5-fluoropentofuranosyl)-4-hydroxypyrimidin-2(1H)-one
    • NSC-146515
    • Inchi: 1S/C13H15FN2O7/c1-6(17)21-10-8(5-14)23-12(11(10)22-7(2)18)16-4-3-9(19)15-13(16)20/h3-4,8,10-12H,5H2,1-2H3,(H,15,19,20)
    • InChI Key: BMUBYHFEJJDTKO-UHFFFAOYSA-N
    • SMILES: FCC1C(C(C(N2C=CC(NC2=O)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 330.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.4
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.54
  • PSA: 34.14
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